(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(2-chloro-4-fluorophenyl)methanone

• IUPAC Name: (2-chloro-4-fluorophenyl)-[3-(triazol-1-yl)azetidin-1-yl]methanone
• InChI: InChI=1S/C12H10ClFN4O/c13-11-5-8(14)1-2-10(11)12(19)17-6-9(7-17)18-4-3-15-16-18/h1-5,9H,6-7H2
• InChI Key: FWBWIKLUBVJZMC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=C(C=C(C=C2)F)Cl)N3C=CN=N3
• Molecular Formula: C12H10ClFN4O
• Molecular Weight: 280.68 g/mol

Description

The compound contains a 1,2,3-triazole ring, an azetidine ring, and a phenyl ring. The 1,2,3-triazole ring is a five-membered heterocyclic moiety that possesses three nitrogen atoms and two carbon atoms. The azetidine ring is a four-membered cyclic amine, and the phenyl ring is a six-membered aromatic ring with a chlorine and a fluorine substituent.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized via click chemistry or Suzuki-Miyaura cross-coupling reactions.

Molecular Structure Analysis

The compound likely has a complex structure due to the presence of multiple rings and functional groups. The exact structure would need to be determined using techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the presence of the 1,2,3-triazole ring, the azetidine ring, and the phenyl ring. The 1,2,3-triazole ring is known to participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the 1,2,3-triazole ring could contribute to its solubility in polar solvents.

Scientific Research Applications

Anticancer Research

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Antimicrobial Activity

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Anti-inflammatory and Antioxidant Effects

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Analgesic Properties

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Agrochemical Applications

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Materials Science and Organic Catalysts

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Pharmaceutical Chemistry

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Mechanism of Action

Target of Action

The compound contains a 1,2,3-triazole ring, which is a common pharmacophore and is known to interact with various biological targets . .

Mode of Action

The mode of action would depend on the specific biological target of the compound. Triazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, and antiviral activities . The exact mode of action for this specific compound would need to be determined experimentally.